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Compound of Interest

Compound Name:
2-phenoxybenzenesulfonyl

Chloride

CAS No.: 2688-85-9

Cat. No.: B1598654 Get Quote

Reagent Profile & Chemical Logic
2-Phenoxybenzenesulfonyl chloride is distinct from its more common para-isomer (4-

phenoxybenzenesulfonyl chloride). The ortho-positioning of the phenoxy group introduces

significant steric bulk and unique electronic effects that must be accounted for in experimental

design.

The "Ortho-Phenoxy" Effect
Unlike standard reagents like tosyl chloride, this molecule possesses a bulky phenoxy group

adjacent to the electrophilic sulfur center.

Steric Hindrance: The ortho-phenoxy group shields the sulfur atom, potentially retarding the

rate of nucleophilic attack by amines.

Electronic Modulation: The phenoxy oxygen donates electron density into the benzene ring

via resonance, but inductively withdraws from the sulfonyl center. The net effect is a sulfonyl

chloride that is slightly less electrophilic than nitro- or trifluoromethyl-substituted analogs,

requiring optimized base catalysis.

Lipophilicity: The resulting sulfonamides are highly lipophilic, which influences solubility and

purification strategies.
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Property Data

CAS Number 2688-85-9

Molecular Formula C₁₂H₉ClO₃S

Molecular Weight 268.72 g/mol

Appearance Off-white crystalline powder or low-melting solid

Storage
2–8 °C, under inert atmosphere (Ar/N₂).

Moisture sensitive.

Reaction Mechanism & Visualization
The reaction follows a nucleophilic substitution at the sulfur atom.[1] The base serves a dual

role: deprotonating the amine to increase nucleophilicity (if using strong bases) and scavenging

the HCl byproduct to drive the equilibrium.
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Figure 1: Mechanistic pathway for sulfonylation. The ortho-substituent necessitates careful

consideration of the transition state energy.

Experimental Protocol
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Method A: Standard Conditions (DCM/Pyridine)
Best for: Robust amines and general screening.

Materials:

2-Phenoxybenzenesulfonyl chloride (1.1 equiv)

Amine substrate (1.0 equiv)[2]

Pyridine (3.0 equiv) OR Triethylamine (2.0 equiv) + DMAP (0.1 equiv)

Dichloromethane (DCM), anhydrous

Procedure:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

the Amine (1.0 mmol) in anhydrous DCM (5 mL, 0.2 M concentration).

Base Addition: Add Pyridine (3.0 mmol) or Triethylamine.

Critical Step: If the amine is sterically hindered (e.g., aniline derivatives), add DMAP (10

mol%) as a nucleophilic catalyst to overcome the steric bulk of the sulfonyl chloride.

Reagent Addition: Cool the solution to 0 °C (ice bath). Add 2-phenoxybenzenesulfonyl
chloride (1.1 mmol) portion-wise or dropwise as a solution in minimal DCM.

Why: Exothermic control prevents side reactions.

Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir.

Time: Due to the ortho-effect, reaction times may range from 4 to 16 hours. Monitor by

TLC or LCMS.

Quench: Once complete, quench with 1M HCl (aqueous) to neutralize excess base and

pyridine.

Method B: Schotten-Baumann Conditions (Biphasic)
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Best for: Water-soluble amines or amino acids.

Procedure:

Dissolve the amine in 1N NaOH (aqueous).

Dissolve 2-phenoxybenzenesulfonyl chloride in THF or Dioxane.

Add the organic solution to the aqueous amine solution rapidly with vigorous stirring.

Maintain pH > 9 by adding additional NaOH if necessary.

Workup and Purification Workflow
Because the 2-phenoxy group is highly lipophilic, the product will likely be very soluble in

organic solvents and stick to C18 columns.
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Figure 2: Purification decision tree. The lipophilic nature of the phenoxy group often allows for

recrystallization from ethanol/water mixtures.

Troubleshooting & Optimization
Observation Root Cause Corrective Action

Low Conversion (<50%)
Steric hindrance of the ortho-

phenoxy group.

Add DMAP (10-20 mol%) or

switch solvent to Pyridine

(neat) at 50 °C.

Hydrolysis of Reagent
Moisture in solvent or "wet"

amine.

Use anhydrous DCM/THF.

Ensure reagent is stored under

Argon.

Bis-sulfonylation
Excess sulfonyl chloride or

high temp.

Use strict 1:1 stoichiometry.

Add sulfonyl chloride slowly at

0 °C.

Product is Oily
High lipophilicity preventing

crystallization.

Triturate with cold Hexanes or

Pentane. Sonicate to induce

nucleation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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